Cas no 1329614-18-7 (Domperidone-d6)

• Product Name: Domperidone-d6
• CAS No: 1329614-18-7
• MF: C₂₂H₂₄ClN₅O₂
• MW: 431.948233604431
• CID: 1062260
• PubChem ID: 119058077
• Update Time: 2024-11-02

Domperidone-d6 Chemical and Physical Properties

Names and Identifiers

• Domperidone-d6
• 6-chloro-3-[1-[1,1,2,2,3,3-hexadeuterio-3-(2-oxo-3H-benzimidazol-1-yl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
• HY-B0411S
• J-006267
• 1329614-18-7
• CS-0201001
• DA-62993

• Inchi： 1S/C22H24ClN5O2/c23-15-6-7-20-18(14-15)25-22(30)28(20)16-8-12-26(13-9-16)10-3-11-27-19-5-2-1-4-17(19)24-21(27)29/h1-2,4-7,14,16H,3,8-13H2,(H,24,29)(H,25,30)/i3D2,10D2,11D2
• InChI Key： FGXWKSZFVQUSTL-WIQKFUDUSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(N2C1CCN(C([2H])([2H])C([2H])([2H])C([2H])([2H])N2C(NC3C=CC=CC2=3)=O)CC1)=O

Computed Properties

• Exact Mass: 431.1995132 g/mol
• Monoisotopic Mass: 431.1995132 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9
• Molecular Weight: 431.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 233-235°C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)

Domperidone-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator